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Compound of Interest

Compound Name: Lyso-PAF C-16

Cat. No.: B1663980 Get Quote

Introduction

Lyso-platelet-activating factor (Lyso-PAF) C-16 (1-O-hexadecyl-sn-glycero-3-phosphocholine)

is a key lipid mediator and a precursor in the biosynthesis of Platelet-Activating Factor (PAF) C-

16.[1][2] It is formed through the action of PAF acetylhydrolase (PAF-AH) on PAF C-16 or via a

CoA-independent transacylase.[1] Accurate and consistent preparation of Lyso-PAF C-16
stock solutions is critical for reliable and reproducible results in a variety of experimental

settings, including studies of lipid signaling pathways and enzyme kinetics. This document

provides detailed protocols for the preparation, storage, and handling of Lyso-PAF C-16 stock

solutions for research applications.

Key Properties

Lyso-PAF C-16 is typically supplied as a lyophilized powder that is hygroscopic.[3] Proper

handling and storage are essential to maintain its stability and integrity. The compound's

stability is rated for at least four years when stored correctly.[1][3]

Quantitative Data Summary
The following table summarizes the key quantitative information for Lyso-PAF C-16.
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Parameter Value
Solvents/Condition
s

Source(s)

Molecular Weight 481.7 g/mol N/A [1]

Supplied Form Lyophilized Powder N/A [1][3]

Purity ≥98% N/A [1][3]

Long-term Storage -20°C As lyophilized powder [1][2][3]

Stability ≥ 4 years When stored at -20°C [1][3]

Solubility ~20 mg/mL Water [1][3]

~10 mg/mL

Ethanol, DMSO,

Dimethylformamide

(DMF)

[1][3]

~10 mg/mL PBS (pH 7.2) [1][3]

Stock Solution

Storage

1 month at -20°C; 6

months at -80°C

In organic solvent,

protected from light
[4]

Not recommended for

more than one day
Aqueous solutions [3]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Organic Stock Solution

This protocol is recommended for preparing a concentrated stock solution that can be diluted

for various experiments. Using an organic solvent allows for higher concentration and better

stability during storage.

Materials:

Lyso-PAF C-16 (lyophilized powder)

Anhydrous ethanol, DMSO, or DMF

Inert gas (e.g., argon or nitrogen)
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Sterile, airtight glass vial

Precision balance

Micropipettes

Procedure:

Equilibration: Allow the vial of lyophilized Lyso-PAF C-16 to warm to room temperature

before opening to prevent condensation, as the powder is hygroscopic.[3]

Weighing: Accurately weigh the desired amount of Lyso-PAF C-16 powder in a sterile

microfuge tube or directly in the storage vial.

Solvent Addition: Add the appropriate volume of the chosen organic solvent (e.g., ethanol,

DMSO) to the powder to achieve the desired concentration (solubility is approximately 10

mg/mL).[1][3]

Inert Gas Purge: To prevent oxidation, gently purge the headspace of the vial with an inert

gas (argon or nitrogen) before sealing.[3]

Dissolution: Cap the vial tightly and vortex or sonicate gently until the powder is completely

dissolved.

Aliquoting and Storage: For ease of use and to avoid repeated freeze-thaw cycles, aliquot

the stock solution into smaller, single-use vials.[4] Store the aliquots at -20°C for up to one

month or at -80°C for up to six months.[4]

Protocol 2: Preparation of an Aqueous Stock Solution for Immediate Use

This protocol is suitable for preparing a ready-to-use solution in an aqueous buffer for direct

application in biological experiments.

Materials:

Lyso-PAF C-16 (lyophilized powder)

Sterile, deionized water or Phosphate-Buffered Saline (PBS, pH 7.2)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1663980?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/60906.pdf
https://www.benchchem.com/product/b1663980?utm_src=pdf-body
https://www.caymanchem.com/product/60906/lyso-paf-c-16
https://cdn.caymanchem.com/cdn/insert/60906.pdf
https://cdn.caymanchem.com/cdn/insert/60906.pdf
https://www.medchemexpress.com/lyso-paf-c-16.html
https://www.medchemexpress.com/lyso-paf-c-16.html
https://www.benchchem.com/product/b1663980?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sterile, conical tube or vial

Precision balance

Micropipettes

Procedure:

Equilibration: Bring the vial of lyophilized Lyso-PAF C-16 to room temperature before

opening.

Weighing: Weigh the necessary amount of Lyso-PAF C-16 powder.

Reconstitution: Add the calculated volume of water (solubility approx. 20 mg/mL) or PBS

(solubility approx. 10 mg/mL) to the powder.[1][3]

Dissolution: Vortex gently until the powder is fully dissolved.

Usage: Use the freshly prepared aqueous solution immediately. It is not recommended to

store aqueous solutions for more than one day.[3]

Important Considerations for Biological Experiments:

When using a stock solution prepared in an organic solvent, it is crucial to make further

dilutions into your aqueous experimental medium (e.g., cell culture media, isotonic saline).[3]

Ensure that the final concentration of the organic solvent is insignificant, as even low

concentrations can have physiological effects on cells or tissues.[3]

Visualized Workflow and Signaling Context
Workflow for Preparing Lyso-PAF C-16 Stock Solution
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Caption: Workflow for preparing Lyso-PAF C-16 stock solutions.
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Lyso-PAF in Cellular Signaling

Lyso-PAF C-16 is a precursor in the "remodeling pathway" for the synthesis of PAF C-16.[1]

This pathway is a critical component of inflammatory responses.

PAF Remodeling Pathway
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Caption: Simplified diagram of the PAF remodeling signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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